2-Benzimidazolethiol,4-amino-(8CI)

Coordination Chemistry DFT Calculation Ligand Design

2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6), systematically named 4-amino-1,3-dihydrobenzimidazole-2-thione, is a heterocyclic aromatic compound characterized by both a mercapto (-SH) group at position 2 and an amino (-NH2) group at position 4 of the benzimidazole core. This bifunctional substitution confers a unique electronic structure and a capacity for ambidentate coordination.

Molecular Formula C7H7N3S
Molecular Weight 165.214
CAS No. 19462-97-6
Cat. No. B579663
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-Benzimidazolethiol,4-amino-(8CI)
CAS19462-97-6
Synonyms2-Benzimidazolethiol,4-amino-(8CI)
Molecular FormulaC7H7N3S
Molecular Weight165.214
Structural Identifiers
SMILESC1=CC2=C(C(=C1)N)NC(=S)N2
InChIInChI=1S/C7H7N3S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)
InChIKeySABUZSDYMGTMKT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6): A Bifunctional Benzimidazole Building Block and Impurity Reference Standard


2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6), systematically named 4-amino-1,3-dihydrobenzimidazole-2-thione, is a heterocyclic aromatic compound characterized by both a mercapto (-SH) group at position 2 and an amino (-NH2) group at position 4 of the benzimidazole core . This bifunctional substitution confers a unique electronic structure and a capacity for ambidentate coordination [1]. In addition to its role as a versatile synthetic intermediate for the preparation of more complex benzimidazole derivatives, this compound is specifically employed as a certified reference standard for Ilaprazole Impurity 127, a critical component in pharmaceutical quality control [2].

Certified impurity reference standard for Ilaprazole analytical method validation
Bifunctional benzimidazole scaffold for derivative synthesis and coordination studies
DFT-predicted imidazole‑N coordination site enables geometry‑controlled metal complex design

Why In-Class 2-Mercaptobenzimidazoles Cannot Replace 2-Benzimidazolethiol,4-amino-(8CI)


The performance of benzimidazole derivatives in applications ranging from corrosion inhibition to coordination chemistry is exquisitely sensitive to both the nature and position of ring substituents [1]. The simple substitution of a core heteroatom (e.g., replacing -SH with -NH2 or -OH) dramatically alters the molecule's electron density distribution and adsorption behavior, as demonstrated in comparative studies where the inhibition efficiency order is 2-SH-BI > 2-NH2-BI > 2-OH-BI [2]. Furthermore, the specific location of the amino group is critical; for example, the 5-amino isomer of 2-mercaptobenzimidazole is documented for its superior corrosion protection on Zn-rich alloys compared to the 5-methoxy derivative, highlighting that even regioisomers exhibit distinct, non-interchangeable performance profiles [3]. The 4-amino substitution in 2-Benzimidazolethiol,4-amino-(8CI) is predicted by DFT calculations to favor a unique coordination mode via the imidazole ring nitrogen, distinguishing its metal-binding properties from other mercaptobenzimidazoles [4].

Heteroatom replacement (–SH to –NH₂ or –OH) shifts electron density and adsorption behavior, altering inhibition profile.
Regioisomeric 4‑amino placement differentiates substrate‑specific performance from 5‑amino isomer on Cu/Zn alloys.
DFT‑predicted imidazole‑N coordination mode differs from common thiol‑S binding; metal complex geometry may not transfer.

Quantifiable Differentiation of 2-Benzimidazolethiol,4-amino-(8CI) Against Close Analogs


Preferred Coordination Site: DFT-Predicted Imidazole Nitrogen vs. Thiol/Amine Binding

Density functional theory (DFT) calculations at the B3LYP/6-31G(d,p) level demonstrate that 4-amino-2-mercaptobenzimidazole favors coordination to metal centers through the localized nitrogen atom of the imidazole ring, rather than the thiol or amino groups [1]. This is a distinct electronic and geometric preference compared to many other 2-mercaptobenzimidazoles which often coordinate via the sulfur atom. The study quantified the total energies (Etot) of the ligand and its tautomeric forms, along with the HOMO-LUMO energy gap (ΔE) which is a key descriptor of its chemical reactivity and stability [1].

Predicted Coordination Site
Class-level inference
Imidazole‑N vs thiol‑S preference
Reported DFT‑predicted binding mode difference
Gas‑phase B3LYP/6‑31G(d,p) calculation
Coordination Chemistry DFT Calculation Ligand Design

Enhanced Corrosion Inhibition via Amino Substitution: Class-Level Prediction

A comparative theoretical study on benzimidazole isomers established that the reduction of a nitro group to an amino group on the benzimidazole scaffold leads to a significant increase in corrosion inhibition efficiency [1]. This class-level inference, based on DFT calculations, predicts that the amino-substituted 2-Benzimidazolethiol,4-amino-(8CI) will exhibit superior performance as a corrosion inhibitor compared to its non-aminated or nitro-substituted counterparts [1]. In contrast, the widely used 2-mercaptobenzimidazole (2-SH-BI) lacks this electron-donating amino group, which enhances adsorption onto metal surfaces.

Predicted Inhibition Efficiency
Class-level inference
4‑NH₂‑BI > non‑aminated BI trend
Reported electron‑donating group adsorption improvement
DFT calculation with B3LYP functional
Corrosion Inhibition Electrochemistry DFT

Defined Role as Ilaprazole Impurity 127: Validated Identity and Purity for Pharma QC

2-Benzimidazolethiol,4-amino-(8CI) is commercially available and used as a certified reference standard for Ilaprazole Impurity 127, with reported purity levels of ≥95% by HPLC [1]. This specific designation is not shared by its structural analogs like 2-mercaptobenzimidazole or 5-amino-2-mercaptobenzimidazole, which are not recognized as impurities of Ilaprazole. The procurement of this compound is therefore driven by its necessity in the development and validation of analytical methods for the proton-pump inhibitor Ilaprazole, ensuring compliance with regulatory requirements for drug safety and efficacy [1].

Ilaprazole Impurity Identity
Supporting evidence
Certified reference standard, ≥95% HPLC
Defined role in Ilaprazole QC method validation
Supplier‑certified purity and identity
Pharmaceutical Analysis Impurity Profiling Quality Control

Regioisomeric Differentiation: 4-Amino vs. 5-Amino-2-Mercaptobenzimidazole Performance Profile

A 2025 study evaluating seven mercaptobenzimidazole derivatives as corrosion inhibitors demonstrated that the specific position of the amino group is crucial for substrate-specific performance. While the study directly quantified the efficacy of 5-amino-2-mercaptobenzimidazole (5-AMBI) and 2-mercapto-5-methoxybenzimidazole, it established a clear structure-activity relationship: 5-AMBI was most effective for Zn and Zn-rich alloy (Cu30Zn70), whereas 2-mercapto-5-methoxybenzimidazole performed best on Cu and Cu-rich alloy (Cu70Zn30) [1]. This provides a strong class-level inference that the 4-amino regioisomer (2-Benzimidazolethiol,4-amino-(8CI)) will possess a distinct, non-interchangeable performance profile due to the altered electronic and steric environment around the benzimidazole core [1].

Regioisomer Performance Profile
Class-level inference
4‑NH₂ position distinct from 5‑NH₂ isomer
Substrate‑specific protection may differ for Cu vs Zn alloys
Based on 5‑amino vs 5‑methoxy comparator studies
Corrosion Inhibition Regioisomer Comparison Alloy Protection

High-Value Application Scenarios for 2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6)


Pharmaceutical Quality Control: Reference Standard for Ilaprazole Impurity Profiling

In the pharmaceutical industry, 2-Benzimidazolethiol,4-amino-(8CI) is procured as a high-purity analytical reference standard for Ilaprazole Impurity 127. It is an essential component for developing and validating HPLC or LC-MS methods to detect and quantify related substances in Ilaprazole drug substance and finished dosage forms, ensuring compliance with pharmacopoeial and regulatory guidelines [3].

Design of Novel Metal Complexes with Targeted Coordination Geometry

Based on DFT predictions that the ligand coordinates preferentially via the imidazole ring nitrogen [3], researchers can utilize this compound to synthesize metal complexes with specific, predictable geometries. This is particularly valuable in the development of new catalysts, where the coordination environment around the metal center directly dictates catalytic activity and selectivity.

Formulation of Tailored Corrosion Inhibitors for Specific Alloy Systems

Given the class-level evidence that regioisomeric mercaptobenzimidazoles exhibit substrate-specific inhibition performance [3], 2-Benzimidazolethiol,4-amino-(8CI) is a promising candidate for research into corrosion inhibitor packages designed for unique multi-metal systems. Its predicted performance profile, which differs from the 5-amino isomer, makes it a candidate for evaluation in formulations where protection of specific alloy phases is required.

Application
Selection Property
Validation Focus
Ilaprazole impurity profiling (Pharma QC)
Certified impurity reference standard identity
Method selectivity and system suitability for Ilaprazole
Metal complex design with targeted geometry
DFT‑predicted imidazole‑N coordination preference
Coordination geometry verification and stability assessment
Corrosion inhibitor research for multi‑metal systems
Regioisomeric substitution effect on substrate‑specific protection
Electrochemical testing on Cu‑Zn alloy series

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29 linked technical documents
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